Cas no 845645-32-1 (4-PIPERIDINECARBOXAMIDE, 1-(2-BENZOTHIAZOLYL)-N-5-ISOQUINOLINYL-)

• Product Name: 4-PIPERIDINECARBOXAMIDE, 1-(2-BENZOTHIAZOLYL)-N-5-ISOQUINOLINYL-
• CAS No: 845645-32-1
• MF: C₂₂H₂₀N₄OS
• MW: 388.485403060913
• CID: 3311170
• PubChem ID: 11675461
• Update Time: 2025-04-21

4-PIPERIDINECARBOXAMIDE, 1-(2-BENZOTHIAZOLYL)-N-5-ISOQUINOLINYL- Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINECARBOXAMIDE, 1-(2-BENZOTHIAZOLYL)-N-5-ISOQUINOLINYL-
• 1-(2-Benzothiazolyl)-N-5-isoquinolinyl-4-piperidinecarboxamide
• 845645-32-1
• SCHEMBL12779411
• DB-372629

• Inchi： 1S/C22H20N4OS/c27-21(24-18-6-3-4-16-14-23-11-8-17(16)18)15-9-12-26(13-10-15)22-25-19-5-1-2-7-20(19)28-22/h1-8,11,14-15H,9-10,12-13H2,(H,24,27)
• InChI Key： HLCQQPBLIAGFNI-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=CC=C3S2)CCC(C(NC2=CC=CC3=C2C=CN=C3)=O)CC1

Computed Properties

• Exact Mass: 388.13578245Da
• Monoisotopic Mass: 388.13578245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 86.4Ų